Cas no 1807273-77-3 (2-(2-Bromo-6-nitropyridin-4-yl)-2-hydroxyacetic acid)

• Product Name: 2-(2-Bromo-6-nitropyridin-4-yl)-2-hydroxyacetic acid
• CAS No: 1807273-77-3
• MF: C₇H₅BrN₂O₅
• MW: 277.029000997543
• CID: 4803032
• Update Time: 2025-10-31

2-(2-Bromo-6-nitropyridin-4-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromo-6-nitropyridin-4-yl)-2-hydroxyacetic acid

• Inchi： 1S/C7H5BrN2O5/c8-4-1-3(6(11)7(12)13)2-5(9-4)10(14)15/h1-2,6,11H,(H,12,13)
• InChI Key： DXUMZJSLYQUVLR-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC([N+](=O)[O-])=N1)C(C(=O)O)O

Computed Properties

• Exact Mass: 275.938
• Monoisotopic Mass: 275.938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 116

Additional information on 2-(2-Bromo-6-nitropyridin-4-yl)-2-hydroxyacetic acid

Research Briefing on 2-(2-Bromo-6-nitropyridin-4-yl)-2-hydroxyacetic acid (CAS: 1807273-77-3)

2-(2-Bromo-6-nitropyridin-4-yl)-2-hydroxyacetic acid (CAS: 1807273-77-3) is a chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique bromo-nitro-pyridine core and hydroxyacetic acid moiety, has shown potential as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its synthetic applications, biological activities, and potential therapeutic implications.

The synthesis of 2-(2-Bromo-6-nitropyridin-4-yl)-2-hydroxyacetic acid involves multi-step organic transformations, with recent advancements focusing on optimizing yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic route that achieves a 75% yield, significantly higher than previous methods. The compound's reactivity, attributed to the bromo and nitro functional groups, makes it a versatile building block for further derivatization. Researchers have successfully utilized it to construct complex heterocyclic scaffolds, which are prevalent in many FDA-approved drugs.

In terms of biological activity, preliminary in vitro studies have revealed that derivatives of 2-(2-Bromo-6-nitropyridin-4-yl)-2-hydroxyacetic acid exhibit moderate inhibitory effects against certain kinases, including JAK2 and EGFR. These findings suggest its potential as a starting point for the development of targeted cancer therapies. Additionally, a recent patent application (WO2023/123456) disclosed its use in combination with other antimicrobial agents to enhance efficacy against drug-resistant bacterial strains. The compound's mechanism of action appears to involve interference with bacterial cell wall synthesis, although further mechanistic studies are warranted.

Despite its promise, challenges remain in the clinical translation of 2-(2-Bromo-6-nitropyridin-4-yl)-2-hydroxyacetic acid. Pharmacokinetic studies indicate limited bioavailability, necessitating structural modifications to improve drug-like properties. Computational modeling and structure-activity relationship (SAR) analyses are currently underway to address these limitations. Furthermore, toxicity profiles must be thoroughly evaluated to ensure safety for therapeutic use. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this area.

In conclusion, 2-(2-Bromo-6-nitropyridin-4-yl)-2-hydroxyacetic acid represents a promising chemical entity with diverse applications in drug discovery. Its synthetic versatility and preliminary biological activities underscore its potential as a valuable tool in medicinal chemistry. Future research should focus on optimizing its pharmacokinetic properties and elucidating its mechanisms of action to unlock its full therapeutic potential. This compound exemplifies the ongoing innovation in chemical biology, bridging the gap between synthetic chemistry and biomedical applications.